Methyl 4-({2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}carbamoyl)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-({2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}carbamoyl)benzoate is a useful research compound. Its molecular formula is C21H19NO5 and its molecular weight is 365.385. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Crystal Engineering and High-Pressure Transformations
Research has demonstrated the utility of related compounds in crystal engineering, where the application of pressure can induce phase transitions in structures with high Z′ (molecules in the asymmetric unit). This phenomenon underscores the potential of these compounds in designing materials with specific crystallographic properties under varying conditions (Johnstone et al., 2010).
Antagonistic Activity Against Human Leukotriene Receptors
Compounds with a similar structural framework have been prepared and evaluated for their antagonistic activity against human leukotriene B4 (LTB4) receptors. This research highlights the potential therapeutic applications of these compounds in treating diseases mediated by LTB4 (Ando et al., 2004).
Mesophase Behavior of Liquid Crystals
Studies on derivatives of Methyl 4-({2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}carbamoyl)benzoate have explored their mesophase behavior, indicating their utility in the development of liquid crystalline materials with specific thermal and optical properties (Naoum et al., 2011).
Renewable PET and Biomass Conversion
Research into the synthesis of biobased terephthalic acid precursors from renewable furans demonstrates the role of these compounds in sustainable chemistry and the production of renewable plastics (Pacheco et al., 2015).
Inhibition of Adipogenic Differentiation
A study on derivatives from the Danshen plant, which contains benzo[b]furan lignans similar in structure to this compound, found these compounds inhibit adipocyte differentiation and the induction of adipokines, suggesting potential applications in treating obesity-related diseases (Sung et al., 2010).
Mechanism of Action
Furan derivatives
The compound contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen. Furan derivatives are known for their wide range of biological activities, including anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging and anticancer effects .
Benzoylated products
The compound also contains a benzoyl group. Benzoylated compounds are often used in medicinal chemistry due to their diverse biological activities .
Environmental factors
The stability, efficacy, and action of the compound could be influenced by various environmental factors, such as temperature, pH, and the presence of other substances. For instance, certain reactions involving furan derivatives are known to occur under specific conditions .
Properties
IUPAC Name |
methyl 4-[[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]carbamoyl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19NO5/c1-26-21(25)17-10-8-16(9-11-17)20(24)22-13-18(23)14-4-6-15(7-5-14)19-3-2-12-27-19/h2-12,18,23H,13H2,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTTIDPDHSJZJDN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)C(=O)NCC(C2=CC=C(C=C2)C3=CC=CO3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.